Cas no 864859-98-3 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-2,4-dichlorobenzamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-2,4-dichlorobenzamide
• CAS No: 864859-98-3
• MF: C₂₃H₁₇Cl₂N₃O₂S₂
• MW: 502.435980558395
• CID: 5815589
• PubChem ID: 5100999
• Update Time: 2025-07-01

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-2,4-dichloro-
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2,4-dichlorobenzamide
• AKOS024604759
• F1298-1030
• 864859-98-3
• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2,4-dichlorobenzamide
• AB00673804-01
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-2,4-dichlorobenzamide
• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-2,4-dichlorobenzamide

• Inchi： 1S/C23H17Cl2N3O2S2/c1-12(29)28-9-8-15-19(11-28)32-23(27-21(30)14-7-6-13(24)10-16(14)25)20(15)22-26-17-4-2-3-5-18(17)31-22/h2-7,10H,8-9,11H2,1H3,(H,27,30)
• InChI Key： XMILFJWNGRCESQ-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 501.0139245g/mol
• Monoisotopic Mass: 501.0139245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.509±0.06 g/cm3(Predicted)
• pka: 10.91±0.20(Predicted)

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-2,4-dichlorobenzamide

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-2,4-dichlorobenzamide (CAS No. 864859-98-3): An In-depth Overview

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-2,4-dichlorobenzamide (CAS No. 864859-98-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds and is characterized by its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-2,4-dichlorobenzamide (CAS No. 864859-98-3) is intricate and consists of multiple fused rings and functional groups. The core structure includes a thieno[2,3-c]pyridine moiety substituted with a 1,3-benzothiazole group and an acetyl group at the N-6 position. Additionally, the compound features a 2,4-dichlorobenzamide moiety attached to the thieno[2,3-c]pyridine ring. This combination of structural elements confers unique chemical properties and reactivity profiles.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. One common approach involves the condensation of a suitable thienopyridine derivative with a benzothiazole-containing reagent followed by acetylation and chlorination steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved yield and purity.

Biological Properties and Mechanisms of Action

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-2,4-dichlorobenzamide (CAS No. 864859-98-3) has been extensively studied for its biological activities. One of its key properties is its potent anti-inflammatory effects. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in vitro and in vivo models. The mechanism behind this activity is thought to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

In addition to its anti-inflammatory properties, this compound also exhibits significant anticancer activity. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of Akt/mTOR signaling in breast cancer cells and disrupt microtubule dynamics in lung cancer cells.

Pharmacological Applications

The unique biological properties of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-2,4-dichlorobenzamide (CAS No. 864859-98-3) make it a promising candidate for various pharmacological applications. In the field of inflammation research, this compound has shown potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated its efficacy in reducing inflammation and improving disease outcomes in animal models.

In oncology research, this compound has been evaluated for its potential as an anticancer agent. Clinical trials are currently underway to assess its safety and efficacy in treating various types of cancer. Early results have been promising, with the compound showing significant antitumor activity in both preclinical models and early-phase clinical trials.

Recent Research Developments

The ongoing research on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl-2,4-dichlorobenzamide (CAS No. 864859-98-3) continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Recent studies have focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. For instance, researchers have explored prodrug strategies to improve the solubility and stability of this compound.

In addition to these efforts, there is growing interest in combining this compound with other therapeutic agents to achieve synergistic effects. Combination therapies involving N-6-acetyl-3-(1,3-benzothiazol-2-y l)-4H ,5 H ,6 H ,7 H -thieno [ 2 , 3 -c ] pyridin - 2 - yl - 2 , 4 - dichlorobenzamide (CAS No. 864859 - 98 - 3) have shown promise in preclinical studies for treating multidrug-resistant cancers.

Conclusion

N - 6 - acetyl - 3 -(1 , 3 - benzothiazol - 2 - yl ) - 4 H ,5 H ,6 H ,7 H - thieno [ 2 , 3 - c ] pyridin - 2 - yl - 2 , 4 - dichlorobenzamide (CAS No . 864859 - 98 - 3) is a multifaceted compound with significant potential in both inflammation research and oncology . Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent . Ongoing research continues to expand our understanding of its mechanisms of action and optimize its pharmacological properties . As more clinical data becomes available , it is likely that this compound will play an increasingly important role in the treatment of various diseases .